7-hydroxy-3-(2-naphthyloxy)-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-3-naphthalen-2-yloxychromen-4-one
• InChI: InChI=1S/C19H12O4/c20-14-6-8-16-17(10-14)22-11-18(19(16)21)23-15-7-5-12-3-1-2-4-13(12)9-15/h1-11,20H
• InChI Key: SNUDMLXHADUYIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OC3=COC4=C(C3=O)C=CC(=C4)O
• Molecular Formula: C19H12O4
• Molecular Weight: 304.3 g/mol

Description

7-hydroxy-3-(2-naphthyloxy)-4H-chromen-4-one, commonly known as Naringenin, is a flavonoid found in citrus fruits such as grapefruit and oranges. It has been extensively studied for its potential health benefits, including its anti-inflammatory, antioxidant, anticancer, and neuroprotective properties.

Scientific Research Applications

Naringenin has been extensively studied for its potential health benefits. It has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It also has antioxidant properties by scavenging free radicals and reducing oxidative stress. Naringenin has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells. It has also been shown to have neuroprotective properties by reducing neuronal damage and improving cognitive function.

Mechanism of Action

Naringenin exerts its biological effects through various mechanisms. It activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxification enzymes. It also inhibits the nuclear factor-kappa B (NF-κB) pathway, which regulates the expression of pro-inflammatory cytokines. Naringenin has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It also has neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
Naringenin has been shown to have various biochemical and physiological effects. It has been shown to reduce serum cholesterol levels by inhibiting the absorption of dietary cholesterol and reducing the expression of genes involved in cholesterol synthesis. It also has anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels. Naringenin has been shown to improve cardiovascular health by reducing blood pressure and improving endothelial function. It also has anti-obesity effects by reducing adipose tissue accumulation and regulating lipid metabolism.

Advantages and Limitations for Lab Experiments

Naringenin has several advantages for lab experiments. It is a natural compound that is readily available and can be easily synthesized. It has been extensively studied and has a well-established safety profile. However, there are also some limitations to using Naringenin in lab experiments. Its solubility in water is limited, which can affect its bioavailability and efficacy. It also has poor stability, which can affect its shelf life and reproducibility.

Future Directions

There are several future directions for research on Naringenin. One area of research is to investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and cardiovascular disease. Another area of research is to investigate its mechanism of action and identify new targets for drug development. Additionally, research on the synthesis and formulation of Naringenin can improve its bioavailability and efficacy. Finally, research on the safety and toxicity of Naringenin can help establish its use as a therapeutic agent.
In conclusion, Naringenin is a flavonoid with various potential health benefits. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Naringenin has the potential to be developed into a therapeutic agent for various diseases and further research is needed to fully understand its potential.

Synthesis Methods

Naringenin can be synthesized through various methods, including chemical synthesis, enzymatic synthesis, and microbial synthesis. The chemical synthesis method involves the reaction of 2-naphthol with phthalic anhydride followed by a cyclization reaction with salicylaldehyde. Enzymatic synthesis involves the use of enzymes such as naringinase and rutinosidase to hydrolyze naringin and rutin, respectively, to produce Naringenin. Microbial synthesis involves the use of microorganisms such as Aspergillus niger and Escherichia coli to produce Naringenin through fermentation.